Cas no 1173545-73-7 ((2Z)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide)

(2Z)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide structure
1173545-73-7 structure
Product Name:(2Z)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
CAS No:1173545-73-7
MF:C23H22N2O4S
MW:422.496784687042
CID:6391349
PubChem ID:43951075
Update Time:2024-01-16

(2Z)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (2Z)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
    • (Z)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide
    • 2-Propenamide, N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)-
    • (2Z)-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
    • (Z)-N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
    • 1173545-73-7
    • AKOS024601395
    • F0866-0621
    • Inchi: 1S/C23H22N2O4S/c1-27-17-12-14(13-18(28-2)22(17)29-3)8-11-20(26)24-23-25-21-16-7-5-4-6-15(16)9-10-19(21)30-23/h4-8,11-13H,9-10H2,1-3H3,(H,24,25,26)
    • InChI Key: ULAUJZCAGRHKDX-UHFFFAOYSA-N
    • SMILES: C(NC1=NC2C3=C(C=CC=C3)CCC=2S1)(=O)C=CC1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

  • Exact Mass: 422.13002836g/mol
  • Monoisotopic Mass: 422.13002836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 604
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 97.9Ų

(2Z)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide Pricemore >>

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